Cas no 2877641-31-9 (4-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]-2-(piperidin-1-yl)pyrimidine)

• Product Name: 4-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]-2-(piperidin-1-yl)pyrimidine
• CAS No: 2877641-31-9
• MF: C₁₇H₂₄N₆S
• MW: 344.477661132813
• CID: 5307977
• PubChem ID: 165432524
• Update Time: 2025-07-18

4-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]-2-(piperidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]-2-(piperidin-1-yl)pyrimidine
• F6790-3578
• 2877641-31-9
• AKOS040874544
• 4-[4-(5-Methyl-2-thiazolyl)-1-piperazinyl]-2-(1-piperidinyl)pyrimidine

• Inchi： 1S/C17H24N6S/c1-14-13-19-17(24-14)23-11-9-21(10-12-23)15-5-6-18-16(20-15)22-7-3-2-4-8-22/h5-6,13H,2-4,7-12H2,1H3
• InChI Key： QPRMZAMNJYJGMO-UHFFFAOYSA-N
• SMILES： C1(N2CCCCC2)=NC=CC(N2CCN(C3=NC=C(C)S3)CC2)=N1

Computed Properties

• Exact Mass: 344.17831596g/mol
• Monoisotopic Mass: 344.17831596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 76.6Ų

Experimental Properties

• Density: 1.254±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 560.0±60.0 °C(Predicted)
• pka: 10.98±0.50(Predicted)

Additional information on 4-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]-2-(piperidin-1-yl)pyrimidine

Introduction to 4-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]-2-(piperidin-1-yl)pyrimidine (CAS No. 2877641-31-9)

4-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]-2-(piperidin-1-yl)pyrimidine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by the CAS number 2877641-31-9, belongs to a class of molecules that exhibit potential therapeutic applications in various medical conditions. The intricate architecture of this molecule, featuring a pyrimidine core linked to both piperazine and piperidine moieties, makes it a promising candidate for further investigation.

The pyrimidine ring is a fundamental structural unit in many biologically active compounds, often found in nucleoside analogs and antiviral agents. In this context, the presence of the pyrimidine moiety in 4-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]-2-(piperidin-1-yl)pyrimidine suggests potential interactions with biological targets such as enzymes and receptors. The 5-methyl-1,3-thiazole substituent further enhances the complexity of this molecule, contributing to its unique pharmacokinetic and pharmacodynamic profile.

Recent advancements in medicinal chemistry have highlighted the importance of multitargeted drug design, where compounds are engineered to interact with multiple biological pathways simultaneously. The combination of piperazine and piperidine groups in 4-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]-2-(piperidin-1-yl)pyrimidine may contribute to its ability to modulate various cellular processes. These groups are well-known for their role in enhancing binding affinity and selectivity, making them valuable in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The piperazine moiety is particularly relevant in this context, as it has been extensively studied for its activity at serotonin receptors and other neurotransmitter systems. Studies have shown that piperazine derivatives can exhibit potent effects on mood regulation and cognitive function, suggesting that 4-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]-2-(piperidin-1-y)pyrimidine may have similar properties.

The pyridine-pyrimidine hybrid structure is another key feature that makes this compound attractive for drug development. Hybrids of this nature often exhibit enhanced solubility and bioavailability, which are critical factors for successful clinical translation. Furthermore, the presence of both thiazole and pyrimidine rings provides a scaffold that can be readily modified to optimize pharmacological activity. This flexibility allows researchers to fine-tune the properties of the molecule to target specific disease mechanisms.

In recent years, there has been growing interest in the development of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression. The structural features of 4-[4-(5-methyl-1,3-thiazol-) piperazin - 1 - yl] - 2 - ( piperidin - 1 - yl ) pyrimidine suggest that it may interact with such kinases. The thiazole ring, in particular, has been identified as a key pharmacophore in several kinase inhibitors, highlighting its potential role in disrupting aberrant signaling pathways.

Another area where this compound shows promise is in the treatment of infectious diseases. The ability of heterocyclic compounds to interfere with essential bacterial or viral processes makes them valuable candidates for antimicrobial agents. The unique combination of rings and substituents in 4-[4-(5-methyl - 1 , 3 - thiazol - 2 - yl ) piperazin - 1 - yl ] - 2 - ( piperidin - 1 - yl ) pyrimidine may enable it to disrupt metabolic pathways or enzyme functions critical for pathogen survival.

From a synthetic chemistry perspective, the preparation of 4-[4-(5-methyl - 1 , 3 - thiazol - 2 - yl ) piperazin - 1 - yl ] - 2 -( piperidin - 1 - yl ) pyrimidine represents a significant challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition metal-catalyzed cross-coupling reactions and fragment-based assembly have greatly facilitated the synthesis of complex heterocycles like this one.

The pharmacological evaluation of this compound is ongoing, but preliminary data suggest that it may exhibit a range of biological activities. In vitro studies have indicated potential effects on enzymes such as phosphodiesterases and kinases, which are implicated in various diseases. Additionally, animal models have provided insights into its behavioral effects, particularly those related to central nervous system function.

The development of new drugs is often hampered by issues related to drug resistance and side effects. However, compounds like 4-[4-(5-methyl - 1 , 3 thiazol-) piperazin – 1 – yl] – ( piperidin – l – yl) pyrimidine offer hope by providing novel chemical entities with distinct mechanisms of action. By targeting multiple pathways or employing innovative structural designs, these molecules can help overcome existing challenges in drug therapy.

In conclusion, 4-[4-(5-methyl – l ,3-thiazol–2–y l)p i peraz i n– l – y l]–(pi perid i n– l – y l) py ri mid ine (CAS No .287764 l–31–9) is a structurally fascinating compound with significant potential for therapeutic applications . Its unique combination o f functional groups , coupled wi th recent advances i n drug design , makes i t an exciting prospect for further research . As our understanding o f biological systems continues t o grow , compounds like thi s one will play an increasingly important role i n addressing complex medical challenges .